tert-Butoxycarbonylamino-phenyl-acetic acid
Overview
Description
“tert-Butoxycarbonylamino-phenyl-acetic acid” is a unique chemical compound with the empirical formula C13H17NO4 . It has a molecular weight of 251.28 . This compound is provided to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCC(C)(C)OC(=O)NC(C(O)=O)c1ccccc1
. The InChI representation is 1S/C13H17NO4/c1-13(2,3)18-12(17)14-10(11(15)16)9-7-5-4-6-8-9/h4-8,10H,1-3H3,(H,14,17)(H,15,16)
. Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight (251.28 g/mol) and its molecular formula (C13H17NO4) .Scientific Research Applications
Hydrogelators for Drug Delivery and Anticancer Activity : Guchhait et al. (2021) investigated the gelation performances of tripeptide-based amphiphiles, including one with a tert-Butoxycarbonylamino-phenyl-acetic acid moiety. These compounds showed potential as hydrogelators, which were then used for entrapment and release of Vitamin B12 and the anticancer drug Doxorubicin. The hydrogels displayed pH-dependent release capacities and exhibited anticancer activity by showing in vitro cytotoxicity against breast cancer cell lines without significant lethality towards normal human lymphocytes, suggesting potential for localized breast cancer therapy (Guchhait et al., 2021).
Synthesis of Dipeptide Isosteres : Nadin et al. (2001) described the stereocontrolled synthesis of a compound incorporating a this compound derivative. This synthesis was part of the process to create hydroxyethylene dipeptide isosteres, indicating its role in the development of novel peptide mimetics (Nadin et al., 2001).
Development of Caspase-1 Inhibitors : Lauffer and Mullican (2002) focused on synthesizing a this compound methyl ester as a dipeptide mimetic. This compound was developed for potential use as an interleukin-1beta converting enzyme inhibitor, highlighting its application in medicinal chemistry (Lauffer & Mullican, 2002).
DP2 Receptor Antagonist Research : Norman (2011) evaluated a patent related to a DP2 receptor antagonist, involving a derivative of this compound. This research underlines its application in the treatment of inflammatory and respiratory diseases, especially asthma (Norman, 2011).
Mechanism of Action
Boc-DL-Phg-OH, also known as tert-Butoxycarbonylamino-phenyl-acetic acid or N-Boc-DL-phenylglycine, is a derivative of the amino acid glycine . This compound has been used in various research contexts, and its mechanism of action involves several aspects.
Mode of Action
Amino acids and their derivatives are known to influence the secretion of anabolic hormones, supply fuel during exercise, enhance mental performance during stress-related tasks, and prevent exercise-induced muscle damage .
Pharmacokinetics
Amino acids and their derivatives generally have high gi absorption and can cross the blood-brain barrier . They are typically metabolized by various enzymes in the body and excreted in the urine.
Properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenylacetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO4/c1-13(2,3)18-12(17)14-10(11(15)16)9-7-5-4-6-8-9/h4-8,10H,1-3H3,(H,14,17)(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOBFSNNENNQQIU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C1=CC=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40957428 | |
Record name | {[tert-Butoxy(hydroxy)methylidene]amino}(phenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40957428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3601-66-9 | |
Record name | {[tert-Butoxy(hydroxy)methylidene]amino}(phenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40957428 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-{[(tert-butoxy)carbonyl]amino}-2-phenylacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.